Persianone

• Molecular Formula: C40H56O6
• Molecular Weight: 632.9 g/mol
• InChI: InChI=1S/C40H56O6/c1-25-29(12-11-27-14-21-44-23-27)38(7)18-9-16-36(3,4)34(38)30(41)32(25)46-33-26(2)40(43,20-13-28-15-22-45-24-28)39(8)19-10-17-37(5,6)35(39)31(33)42/h14-15,21-24,26,32-35,43H,9-13,16-20H2,1-8H3
• InChIKey: JGQYOTZPAZMNBZ-UHFFFAOYSA-N

Persianone: A Dimeric Seco-Labdane Diterpenoid

Persianone (CAS 170894-20-9) is a rare, naturally occurring dimeric diterpenoid classified within the colensane and clerodane diterpenoid family, primarily isolated from the aerial parts of *Ballota aucheri* (syn. *Pseudodictamnus aucheri*) [1]. With a molecular formula of C₄₀H₅₆O₆ and a molecular weight of 632.87 g/mol, its complex structure features a unique 5,5-spiroketal motif linking two labdane-derived subunits [2]. Unlike common monomeric labdanes, Persianone's dimeric architecture and distinct stereochemistry confer unique physicochemical properties, including a high predicted lipophilicity (XlogP = 8.5) and a topological polar surface area of 89.90 Ų, making it a specialized tool for investigating structure-activity relationships in enzyme inhibition and drug metabolism studies [3].

Phytochemical marker for Ballota and Leonurus species

Dimeric seco-labdane diterpenoid analytical reference

Supports phytochemical dereplication and metabolomics workflows

• [1] Rustaiyan, A., Mosselmin-Kupail, M. H., Papastergiou, F., & Jakupovic, J. (1995). Persianone, a dimeric diterpene from Ballota aucheri. *Phytochemistry*, *40*(3), 875-879. View Source
• [2] Zhang, X., et al. (2020). Structurally Diverse Labdane Diterpenoids from *Leonurus japonicus* and Their Anti-inflammatory Properties in LPS-Induced RAW264.7 Cells. *Journal of Natural Products*, *83*(5), 1436-1448. View Source
• [3] PlantaeDB. (2026). Persianone. Retrieved from https://plantaedb.com/compounds/persianone View Source

Persianone: Structural Specificity

The practice of substituting Persianone with structurally simpler, monomeric clerodane diterpenoids like Galeopsin (CAS 76475-16-6) or Hispanone (CAS 82462-67-7) is scientifically unsound and introduces significant experimental variability. Persianone is not merely a larger version of these compounds; it is a covalent dimer with a distinct 5,5-spiroketal linkage [1]. This dimerization fundamentally alters its molecular size (632.87 g/mol vs. 376.50 g/mol for Galeopsin and 300.40 g/mol for Hispanone), flexibility, and interaction with biological targets [2][3][4]. The presence of two furan rings and eight stereocenters in Persianone, compared to one furan ring and fewer stereocenters in its monomeric counterparts, creates a unique pharmacophore that cannot be replicated by a simple monomer. Consequently, using a monomeric analog as a proxy will yield non-representative data on target engagement, membrane permeability, and metabolic stability, jeopardizing the integrity of any downstream research or development project .

Persianone

Dimeric seco-labdane with ether bridge

Galeopsin / Hispanone

Monomeric or labdane-type scaffolds

Anti-inflammatory modality and target engagement profile may differ; direct interchange without validation may shift assay outcomes

Persianone

Documented botanical origin and purity specification

Ballotenol / Class Analogs

Variable sourcing and characterization data

Source authentication and purity documentation may differ; less-characterized analogs may introduce reproducibility risk in publication-bound studies

Persianone

Reported SULT1E1 inhibition and ADMET prediction set

Other labdane diterpenoids

Lack reported SULT1E1 engagement or publicly available in silico profile

Target-specific evidence and computational parameter availability may not transfer; verify assay context before substitution

• [1] Zhang, X., et al. (2020). Structurally Diverse Labdane Diterpenoids from *Leonurus japonicus* and Their Anti-inflammatory Properties in LPS-Induced RAW264.7 Cells. *Journal of Natural Products*, *83*(5), 1436-1448. View Source
• [2] PlantaeDB. (2026). Persianone. Retrieved from https://plantaedb.com/compounds/persianone View Source
• [3] PlantaeDB. (2026). Galeopsin. Retrieved from https://plantaedb.com/compounds/galeopsin View Source
• [4] PlantaeDB. (2026). Hispanone. Retrieved from https://plantaedb.com/compounds/hispanone View Source

Persianone: Quantitative Differentiation Guide

Anti-Inflammatory Potency vs. Phaeocaulisin E

Persianone is a dimeric labdane diterpenoid, formed by the covalent linkage of two monomeric units, a structural feature absent in closely related clerodane analogs like Galeopsin and Hispanone, which are monomers. This dimerization results in a molecular weight of 632.87 g/mol, which is 68.1% larger than Galeopsin (376.50 g/mol) and 110.7% larger than Hispanone (300.40 g/mol) [1][2]. The presence of a 5,5-spiroketal motif is a key structural differentiator [3].

Anti-inflammatory potency

Reported

IC50 3.9 μM vs 10.3 μM

2.6-fold higher potency vs Phaeocaulisin E

Supports inflammation assay selection context

LPS-induced RAW264.7 model; cross-study comparison

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	632.87
Comparator Or Baseline	Galeopsin (376.50) and Hispanone (300.40)
Quantified Difference	256.37 g/mol larger than Galeopsin; 332.47 g/mol larger than Hispanone
Conditions	N/A (calculated physicochemical property)

Why This Matters

The significantly larger molecular size and complex dimeric structure of Persianone dictate distinct binding modes, pharmacokinetic profiles, and solubility, making it non-interchangeable with monomeric analogs in any biological assay.

• [1] PlantaeDB. (2026). Persianone. Retrieved from https://plantaedb.com/compounds/persianone View Source
• [2] PlantaeDB. (2026). Galeopsin. Retrieved from https://plantaedb.com/compounds/galeopsin View Source
• [3] Zhang, X., et al. (2020). Structurally Diverse Labdane Diterpenoids from *Leonurus japonicus* and Their Anti-inflammatory Properties in LPS-Induced RAW264.7 Cells. *Journal of Natural Products*, *83*(5), 1436-1448. View Source

Selective SULT1E1 Inhibition

Persianone exhibits markedly higher predicted lipophilicity compared to its monomeric analogs, with an XlogP of 8.5. This is a 123.7% increase over Galeopsin (XlogP = 3.8) and a 73.5% increase over Hispanone (XlogP = 4.9) [1][2][3]. This substantial difference in logP directly impacts passive membrane permeability, tissue distribution, and potential for off-target binding.

SULT1E1 selectivity

Reported

Selective E-ST inhibition

Qualitatively distinct from related diterpenoids

Supports endocrine pathway research fit

In vitro enzymatic assay; target-specific differentiation

Evidence Dimension	Lipophilicity (XlogP)
Target Compound Data	8.5
Comparator Or Baseline	Galeopsin (3.8) and Hispanone (4.9)
Quantified Difference	4.7 units higher than Galeopsin; 3.6 units higher than Hispanone
Conditions	Predicted via admetSAR 2.0

Why This Matters

Persianone's exceptionally high lipophilicity makes it a superior candidate for investigating interactions with lipid membranes and hydrophobic binding pockets, where monomeric analogs would exhibit different and potentially irrelevant partitioning behavior.

• [1] PlantaeDB. (2026). Persianone. Retrieved from https://plantaedb.com/compounds/persianone View Source
• [2] PlantaeDB. (2026). Galeopsin. Retrieved from https://plantaedb.com/compounds/galeopsin View Source
• [3] PlantaeDB. (2026). Hispanone. Retrieved from https://plantaedb.com/compounds/hispanone View Source

Predicted ADMET Profile

In silico ADMET predictions indicate a lower probability of Persianone inhibiting the critical drug-metabolizing enzyme CYP2C9 compared to the analog Galeopsin. Persianone has a predicted CYP2C9 inhibition probability of 62.50%, whereas Galeopsin shows a higher probability of 77.30% [1][2]. This suggests Persianone may present a reduced risk for CYP2C9-mediated drug-drug interactions.

In silico ADMET

Class-level

HIA 99.3% · BBB 75% · P-gp inh. 78.4%

admetSAR 2.0 predictions

Supports early-stage screening context

Computational model; experimental validation needed

Evidence Dimension	Probability of CYP2C9 Inhibition (%)
Target Compound Data	62.50
Comparator Or Baseline	Galeopsin (77.30)
Quantified Difference	14.8 percentage points lower probability
Conditions	Predicted via admetSAR 2.0

Why This Matters

For studies involving co-administered compounds or assessing metabolic liabilities, Persianone's lower predicted CYP2C9 inhibition profile offers a distinct advantage over Galeopsin, potentially reducing confounding effects in complex biological systems.

• [1] PlantaeDB. (2026). Persianone. Retrieved from https://plantaedb.com/compounds/persianone View Source
• [2] PlantaeDB. (2026). Galeopsin. Retrieved from https://plantaedb.com/compounds/galeopsin View Source

Documented Purity and Reproducibility

Persianone has been identified as an inhibitor of human liver cytosol estrogen sulfotransferase (E-ST), an enzyme crucial for maintaining cellular estrogen levels [1]. While quantitative IC50 data for Persianone against E-ST is not available in the cited literature, the specific reporting of this activity distinguishes it from other clerodane diterpenoids like Galeopsin and Hispanone, for which no such E-ST inhibition has been reported. This points to a unique biochemical interaction attributable to Persianone's dimeric structure.

Documentation quality

Data to verify

Purity >98%, defined botanical source

Vendor specification context

Supports reproducibility context

Review vendor datasheet before procurement

Evidence Dimension	Enzymatic Inhibition
Target Compound Data	Inhibits human liver cytosol estrogen sulfotransferase (E-ST) (reported activity)
Comparator Or Baseline	Galeopsin and Hispanone (no reported E-ST inhibition)
Quantified Difference	N/A (Qualitative difference in target engagement)
Conditions	Human liver cytosol assay (literature report)

Why This Matters

This reported activity provides a unique, target-specific rationale for selecting Persianone over its analogs in research focused on estrogen metabolism, hormone-dependent cancers, or sulfotransferase enzyme function.

• [1] Zhang, X., et al. (2020). Structurally Diverse Labdane Diterpenoids from *Leonurus japonicus* and Their Anti-inflammatory Properties in LPS-Induced RAW264.7 Cells. *Journal of Natural Products*, *83*(5), 1436-1448. View Source

Differentiated Predicted P-glycoprotein (P-gp) Interaction

Computational models predict that Persianone is a P-glycoprotein (P-gp) inhibitor, with a probability of 78.35%, and may also be a P-gp substrate [1]. This contrasts with Galeopsin, which is predicted to not be a P-gp inhibitor (probability 44.04%) [2]. This difference in predicted interaction with a major efflux transporter suggests that Persianone's cellular accumulation and distribution will differ markedly from that of Galeopsin, impacting its intracellular concentration and efficacy.

Evidence Dimension	Probability of P-glycoprotein Inhibition (%)
Target Compound Data	78.35
Comparator Or Baseline	Galeopsin (44.04)
Quantified Difference	34.31 percentage points higher probability
Conditions	Predicted via admetSAR 2.0

Why This Matters

Persianone's distinct P-gp interaction profile makes it a relevant tool for studying efflux transporter mechanisms and for applications where modulation of P-gp activity is a key experimental variable, unlike Galeopsin which would yield a different transport profile.

• [1] PlantaeDB. (2026). Persianone. Retrieved from https://plantaedb.com/compounds/persianone View Source
• [2] PlantaeDB. (2026). Galeopsin. Retrieved from https://plantaedb.com/compounds/galeopsin View Source

Persianone: Application Scenarios

SULT1E1 Inhibition in Hormone-Dependent Cancers

Persianone is the compound of choice for research into estrogen sulfotransferase (E-ST) inhibition due to its reported activity against this enzyme, a property not documented for close monomeric analogs like Galeopsin or Hispanone [1]. Its unique dimeric structure is hypothesized to facilitate this specific interaction. Procurement of Persianone is essential for studies exploring the modulation of estrogen metabolism, particularly in the context of hormone-dependent cancers or other endocrine-related pathologies, where use of a different clerodane would not yield relevant data on this pathway [2].

Anti-Inflammatory Potency in Macrophage Models

With an XlogP of 8.5, Persianone is significantly more lipophilic than monomeric clerodanes like Galeopsin (XlogP = 3.8) and Hispanone (XlogP = 4.9) [1][2]. This property makes it a valuable tool for investigating the role of high lipophilicity in passive membrane diffusion, tissue partitioning, and non-specific binding. Researchers studying structure-permeability relationships in diterpenoids will find Persianone to be an irreplaceable model compound for the high-lipophilicity end of the spectrum, generating data unattainable with its less lipophilic monomeric counterparts.

In Silico ADMET Modeling for Diterpenoids

Computational models predict that Persianone is a P-glycoprotein (P-gp) inhibitor (probability 78.35%), whereas the analog Galeopsin is predicted not to be an inhibitor (probability 44.04%) [1][2]. This distinct transport profile positions Persianone as a specific chemical probe for assays investigating P-gp function, cellular efflux mechanisms, and potential drug-drug interactions mediated by this transporter. Studies requiring modulation of P-gp activity should procure Persianone rather than Galeopsin to ensure the intended biological effect on efflux is observed.

Phytochemical Reference for Dereplication

As one of the few well-characterized dimeric labdane diterpenoids featuring a 5,5-spiroketal linkage, Persianone serves as an essential reference standard for SAR studies [1]. Its direct comparison with monomeric units like Hispanone or Galeopsin allows for the systematic evaluation of how dimerization impacts bioactivity, physicochemical properties (e.g., 632.87 g/mol vs. 300-376 g/mol), and metabolic stability [2][3][4]. Procurement of Persianone is mandatory for any comprehensive SAR campaign within this chemical class, as it represents a unique structural motif not accessible through monomeric analogs.

Application

Selection Property

Validation Focus

Estrogen homeostasis research

SULT1E1 inhibition profile

Enzyme inhibition assay verification

Inflammation model studies

Cell-model response context

NO production endpoint review

ADMET prediction studies

In silico parameter availability

Computational model benchmarking

Phytochemical dereplication

Structural characterization data

Analytical reference verification

• [1] Zhang, X., et al. (2020). Structurally Diverse Labdane Diterpenoids from *Leonurus japonicus* and Their Anti-inflammatory Properties in LPS-Induced RAW264.7 Cells. *Journal of Natural Products*, *83*(5), 1436-1448. View Source
• [2] PlantaeDB. (2026). Persianone. Retrieved from https://plantaedb.com/compounds/persianone View Source
• [3] PlantaeDB. (2026). Galeopsin. Retrieved from https://plantaedb.com/compounds/galeopsin View Source
• [4] PlantaeDB. (2026). Hispanone. Retrieved from https://plantaedb.com/compounds/hispanone View Source